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Compound of Interest

Compound Name: Clencyclohexerol-d10

Cat. No.: B585719 Get Quote

An In-depth Technical Guide to Clencyclohexerol-d10

This technical guide provides comprehensive safety data, handling precautions, and relevant

biological information for Clencyclohexerol-d10, targeted at researchers, scientists, and drug

development professionals.

Safety Data Sheet (SDS) Summary
A specific Safety Data Sheet for Clencyclohexerol-d10 is not readily available. The following

information is based on the SDS for the parent compound, Clenbuterol, and its deuterated

analog, Clenbuterol-d9, which are structurally and functionally similar.[1][2][3]

1.1. Identification

Chemical Name: 4-Amino-3,5-dichloro-α-[[(4-hydroxycyclohexyl-

d10)amino]methyl]benzenemethanol[4][5]

Synonyms: Clencyclohexerol-d10

CAS Number: 1346599-61-8

Molecular Formula: C₁₄H₁₀D₁₀Cl₂N₂O₂

Application: Clencyclohexerol-d10 is a labeled analog of Clenbuterol. It is used as a β-

agonist and can act as a growth promoter in farm animals.
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1.2. Hazard Identification

GHS Classification: Based on the data for Clenbuterol, the substance is considered toxic if

swallowed and toxic if inhaled. It may also cause damage to organs through prolonged or

repeated exposure.

Pictograms:

GHS06 (Skull and crossbones)

GHS08 (Health hazard)

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed

H331: Toxic if inhaled

H372: Causes damage to organs through prolonged or repeated exposure

1.3. First-Aid Measures

General Advice: Immediately remove any clothing soiled by the product. Symptoms of

poisoning may occur after several hours; therefore, medical observation for at least 48 hours

after the accident is recommended.

If Inhaled: Supply fresh air or oxygen; seek medical attention. In case of unconsciousness,

place the patient in a stable side position for transportation.

In Case of Skin Contact: Immediately wash with water and soap and rinse thoroughly.

In Case of Eye Contact: Rinse opened eye for several minutes under running water. If

symptoms persist, consult a doctor.

If Swallowed: Do not induce vomiting; immediately call for medical help.
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Handling Precautions and Storage
2.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Use safety glasses with side shields or goggles.

Skin Protection: Wear protective gloves. The specific material and thickness should be

determined by a risk assessment.

Respiratory Protection: In case of brief exposure or low pollution, use a respiratory filter

device. For intensive or longer exposure, use a self-contained respiratory protective device.

Body Protection: Wear appropriate protective clothing.

2.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a laboratory fume hood.

Ensure eyewash stations and safety showers are readily accessible.

2.3. Hygiene Measures

Keep away from foodstuffs, beverages, and feed.

Immediately remove all soiled and contaminated clothing.

Wash hands before breaks and at the end of work.

Avoid contact with skin and eyes.

2.4. Storage

Storage Temperature: -20°C

Storage Conditions: Keep container tightly sealed in a dry and well-ventilated place. The

product is hygroscopic. Store locked up.

Data Presentation
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3.1. Physicochemical Properties

Property Value Reference

CAS Number 1346599-61-8

Molecular Formula C₁₄H₁₀D₁₀Cl₂N₂O₂

Molecular Weight 329.29 g/mol

Appearance White to Pale Yellow Solid

Melting Point 58 - 62°C

Solubility
Acetone (Slightly), DMSO

(Slightly), Methanol (Slightly)

3.2. Toxicological Data (for Clenbuterol)

Endpoint Value Reference

Acute Toxicity (Oral) Toxic if swallowed

Acute Toxicity (Inhalation) Toxic if inhaled

Specific Target Organ Toxicity

(Repeated Exposure)

Causes damage to organs

through prolonged or repeated

exposure

Disclaimer: The toxicological data presented is for the parent compound, Clenbuterol, and

should be used as an indicator of the potential hazards of Clencyclohexerol-d10.

Experimental Protocols
Clencyclohexerol-d10 is a deuterated analog of Clencyclohexerol, making it suitable for use

as an internal standard in quantitative analysis by mass spectrometry, such as Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a generalized workflow

for its use.

Workflow: Quantitative Analysis using a Deuterated Internal Standard
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Matrix (e.g., Plasma, Urine)

Spike with Clencyclohexerol-d10 (Internal Standard)

Analyte Extraction (e.g., SPE, LLE)

Reconstitute in Mobile Phase

Inject Sample into LC-MS/MS

Chromatographic Separation

Ionization (e.g., ESI)

Mass Spectrometric Detection (MRM)

Peak Integration for Analyte and IS

Calculate Peak Area Ratio (Analyte/IS)

Quantify using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Methodology:

Standard Curve Preparation: Prepare a series of calibration standards containing known

concentrations of the non-labeled analyte (Clencyclohexerol) and a constant concentration of

the deuterated internal standard (Clencyclohexerol-d10).

Sample Preparation:

To an aliquot of the biological sample (e.g., plasma, urine), add a known amount of

Clencyclohexerol-d10 solution.

Perform an extraction procedure, such as solid-phase extraction (SPE) or liquid-liquid

extraction (LLE), to isolate the analyte and the internal standard from the matrix.

Evaporate the extraction solvent and reconstitute the residue in a suitable mobile phase

for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared sample into the LC-MS/MS system.

Separate the analyte from other matrix components using a suitable chromatographic

column and gradient.

Detect the analyte and the internal standard using tandem mass spectrometry, typically in

Multiple Reaction Monitoring (MRM) mode. Specific precursor-product ion transitions for

both Clencyclohexerol and Clencyclohexerol-d10 should be monitored.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their corresponding concentrations.
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Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathways
As a β-agonist, Clencyclohexerol-d10 is expected to act on beta-adrenergic receptors,

initiating a well-characterized signaling cascade.

Beta-Adrenergic Signaling Pathway

Clencyclohexerol-d10
(β-Agonist)

β-Adrenergic Receptor

Binds to

G Protein (Gs)

Activates

Adenylyl Cyclase

Activates
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Converted by AC

Protein Kinase A (PKA)

Activates

Cellular Response
(e.g., Smooth Muscle Relaxation)

Phosphorylates targets leading to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b585719?utm_src=pdf-body
https://www.benchchem.com/product/b585719?utm_src=pdf-body-img
https://www.benchchem.com/product/b585719?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cdn.caymanchem.com [cdn.caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. sds.edqm.eu [sds.edqm.eu]

4. CAS:1346599-61-8|Clencyclohexerol-d10 - Drug Delivery [ebclink.com]

5. Clencyclohexerol-d10 | CAS 1346599-61-8 | LGC Standards [lgcstandards.com]

To cite this document: BenchChem. [Safety data sheet and handling precautions for
Clencyclohexerol-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585719#safety-data-sheet-and-handling-precautions-
for-clencyclohexerol-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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